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Compound of Interest

Compound Name: 4-Propylnonane

CAS No.: 6165-37-3

Cat. No.: B13802712

Get Quote

4-Propylnonane is a saturated hydrocarbon with the molecular formula C12H26.[1][2] It is a

branched alkane with a propyl group attached to the fourth carbon of a nonane chain.

Table 1: Chemical Identifiers for 4-Propylnonane
Identifier Value Reference

CAS Number 6165-37-3 [1][2][3]

IUPAC Name 4-Propylnonane [1]

Molecular Formula C12H26 [1][2]

Molecular Weight 170.33 g/mol [1][3]

InChI

InChI=1S/C12H26/c1-4-7-8-

11-12(9-5-2)10-6-3/h12H,4-

11H2,1-3H3

[1]

InChIKey
QLKPGWNXMMBQMG-

UHFFFAOYSA-N
[1]

Canonical SMILES CCCCCC(CCC)CCC [1]

PubChem CID 145839 [1]
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Table 2: Computed Physicochemical Properties of 4-
Propylnonane

Property Value Reference

XLogP3-AA 6.4 [1]

Boiling Point 199 °C [3]

Melting Point -50.8 °C (estimate) [3]

Density 0.7519 g/cm³ [3]

Refractive Index 1.4219 [3]

Rotatable Bond Count 8 [2]

Complexity 70.1 [1][2]

Topological Polar Surface Area 0 Å² [1][2]

Experimental Protocols
While specific experimental protocols for the direct synthesis of 4-Propylnonane are not

readily available in the cited literature, a plausible synthetic route can be inferred from the

synthesis of its precursors. The following sections detail a proposed synthesis method and

analytical procedures for the characterization of 4-Propylnonane.

Proposed Synthesis of 4-Propylnonane
A potential two-step synthesis of 4-Propylnonane can be adapted from the synthesis of

poly(propylnonene), which utilizes 4-propylnonan-4-ol as a starting material.[4] The first step

involves the dehydration of 4-propylnonan-4-ol to yield a mixture of propylnonene isomers. The

subsequent step would be the hydrogenation of the alkene mixture to the corresponding

alkane, 4-Propylnonane.

Step 1: Dehydration of 4-Propylnonan-4-ol to Propylnonene Isomers

This protocol describes the acid-catalyzed dehydration of 4-propylnonan-4-ol.[4]

Materials:
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4-Propylnonan-4-ol

Concentrated sulfuric acid (H₂SO₄)

Anhydrous sodium sulfate (Na₂SO₄)

Saturated sodium bicarbonate solution (NaHCO₃)

Deionized water

Diethyl ether

Equipment:

Round-bottom flask

Distillation apparatus

Heating mantle

Separatory funnel

Erlenmeyer flask

Procedure:

In a round-bottom flask, place 4-propylnonan-4-ol.

Slowly add a catalytic amount of concentrated sulfuric acid while cooling the flask in an ice

bath.

Set up the apparatus for fractional distillation.

Gently heat the mixture to distill the alkene products as they are formed.

Collect the distillate in a flask cooled in an ice bath.

Transfer the distillate to a separatory funnel and wash sequentially with deionized water,

saturated sodium bicarbonate solution, and again with deionized water.
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Separate the organic layer and dry it over anhydrous sodium sulfate.

Filter to remove the drying agent. The resulting liquid is a mixture of propylnonene

isomers.

Step 2: Hydrogenation of Propylnonene Isomers to 4-Propylnonane

This is a general procedure for the catalytic hydrogenation of an alkene.

Materials:

Propylnonene isomer mixture (from Step 1)

Palladium on carbon (Pd/C) catalyst (5-10 mol%)

Ethanol or other suitable solvent

Hydrogen gas (H₂)

Equipment:

Hydrogenation apparatus (e.g., Parr hydrogenator or a flask with a balloon of hydrogen)

Magnetic stirrer

Filtration apparatus

Procedure:

Dissolve the propylnonene isomer mixture in ethanol in a reaction flask.

Carefully add the Pd/C catalyst to the solution.

Evacuate the flask and backfill with hydrogen gas. Repeat this process three times.

Stir the reaction mixture vigorously under a hydrogen atmosphere (typically 1-4 atm) at

room temperature.

Monitor the reaction progress by TLC or GC until the starting material is consumed.
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Once the reaction is complete, carefully filter the mixture through a pad of Celite to remove

the catalyst.

Evaporate the solvent from the filtrate under reduced pressure to obtain 4-Propylnonane.

Analytical Methods
The following are standard analytical methods that can be employed for the identification and

quantification of 4-Propylnonane.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile and semi-volatile organic

compounds.

Sample Preparation:

Prepare a stock solution of 4-Propylnonane in a volatile organic solvent (e.g., hexane or

dichloromethane).

Prepare a series of calibration standards by diluting the stock solution.

If analyzing a complex matrix, an appropriate sample extraction and clean-up procedure

may be necessary.[5]

Instrumentation and Conditions (General):

Gas Chromatograph: Equipped with a capillary column suitable for hydrocarbon analysis

(e.g., non-polar or mid-polar stationary phase).

Injector: Split/splitless injector, typically operated at a temperature higher than the boiling

point of the analyte.

Oven Temperature Program: An initial temperature held for a few minutes, followed by a

temperature ramp to a final temperature to ensure elution of the analyte.

Carrier Gas: Helium or hydrogen at a constant flow rate.
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Mass Spectrometer: Operated in electron ionization (EI) mode.

Data Acquisition: Acquire data in full scan mode to obtain the mass spectrum of the

analyte.

Data Analysis:

Identify the peak corresponding to 4-Propylnonane in the total ion chromatogram based

on its retention time.

Confirm the identity by comparing the acquired mass spectrum with a reference spectrum

or by interpreting the fragmentation pattern.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the structure of a molecule. For 4-
Propylnonane, ¹H NMR and ¹³C NMR would be the primary techniques used.

Sample Preparation:

Dissolve a small amount of the purified 4-Propylnonane in a deuterated solvent (e.g.,

CDCl₃).

Add a small amount of a reference standard, such as tetramethylsilane (TMS), for

chemical shift calibration.[6]

¹H NMR Spectroscopy (Expected Signals):

The ¹H NMR spectrum of 4-Propylnonane is expected to show multiple signals in the

aliphatic region (typically 0.8-1.5 ppm).

Due to the structural complexity and potential for signal overlap, the spectrum may be

challenging to interpret without advanced techniques like 2D NMR.[7] The signals for the

methyl (CH₃) protons will appear as triplets, while the methylene (CH₂) and methine (CH)

protons will exhibit more complex splitting patterns.

¹³C NMR Spectroscopy (Expected Signals):
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The ¹³C NMR spectrum will show distinct signals for each chemically non-equivalent

carbon atom in the molecule. The number of signals will correspond to the number of

unique carbon environments.

Visualizations
The following diagrams illustrate the proposed synthetic workflow for 4-Propylnonane and a

general analytical workflow for its characterization by GC-MS.

Step 1: Dehydration

Step 2: Hydrogenation

4-Propylnonan-4-ol H₂SO₄ (cat.) Distillation Propylnonene Isomers

H₂, Pd/C Catalytic Hydrogenation 4-Propylnonane

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 4-Propylnonane.
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Sample Preparation

GC-MS Analysis

Data Analysis

4-Propylnonane Sample

Dissolve in Solvent

Prepare Standards

Inject into GC-MS

Chromatographic Separation

Mass Spectrometry Detection

Total Ion Chromatogram Mass Spectrum

Identify Peak Confirm Structure

Click to download full resolution via product page

Caption: General workflow for the analysis of 4-Propylnonane by GC-MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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